Cas no 179762-67-5 (2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid)

2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid structure
179762-67-5 structure
Product Name:2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
CAS No:179762-67-5
MF:C19H23NO2S2
MW:361.521422624588
CID:1370497
PubChem ID:3025936
Update Time:2025-04-20

2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
    • 5-thiazolecarboxylic acid, 2-[(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)thio]-
    • 2-[(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid
    • SCHEMBL8893837
    • 2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthylthio)-5-thiazolecarboxylic acid
    • MFXZCSFIVCAYBX-UHFFFAOYSA-N
    • CHEMBL118268
    • 179762-67-5
    • 2-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-ylsulfanyl)-thiazole-5-carboxylic acid
    • BDBM50052960
    • DTXSID30170861
    • 2-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)-5-thiazolecarboxylic acid
    • Inchi: 1S/C19H23NO2S2/c1-11-8-12-13(19(4,5)7-6-18(12,2)3)9-14(11)23-17-20-10-15(24-17)16(21)22/h8-10H,6-7H2,1-5H3,(H,21,22)
    • InChI Key: MFXZCSFIVCAYBX-UHFFFAOYSA-N
    • SMILES: S(C1=NC=C(C(=O)O)S1)C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

  • Exact Mass: 361.11719
  • Monoisotopic Mass: 361.11702132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 50.19

2-[(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)sulfanyl]-1,3-thiazole-5-carboxylic acid Related Literature

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